Cas no 2411240-02-1 (N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide)

• Product Name: N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide
• CAS No: 2411240-02-1
• MF: C₂₁H₂₆N₂O₂S
• MW: 370.508344173431
• CID: 5762550
• PubChem ID: 154799408
• Update Time: 2025-07-10

N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide
• EN300-26597839
• Z3672062724
• 2411240-02-1

• InChI Key： KKIYUYZWQPIGON-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)CC1CN(C(CN(C(C=C)=O)CC)=O)CCC1

Computed Properties

• Exact Mass: 370.17149925g/mol
• Monoisotopic Mass: 370.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.9Ų

Additional information on N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide

Comprehensive Analysis of N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide (CAS No. 2411240-02-1)

The compound N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide (CAS No. 2411240-02-1) is a sophisticated small-molecule with a unique structural framework, combining a benzothiophene core, a piperidine moiety, and an acrylamide functional group. This molecular architecture positions it as a promising candidate for drug discovery and medicinal chemistry research, particularly in targeting neurological pathways and enzyme modulation. Its chemical properties, including solubility and stability, make it suitable for advanced pharmaceutical applications.

Recent interest in CAS 2411240-02-1 has surged due to its potential role in addressing neurodegenerative disorders, a hot topic in biomedical research. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), which are critical in signal transduction and disease treatment. The compound’s structure-activity relationship (SAR) is under investigation to optimize its bioavailability and therapeutic efficacy. These studies align with the growing demand for precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of N-(2-{3-[(1-benzothiophen-3-yl)methyl]piperidin-1-yl}-2-oxoethyl)-N-ethylprop-2-enamide involves multi-step organic synthesis, including amide coupling and heterocyclic functionalization. Its molecular weight and logP value suggest moderate lipophilicity, which is advantageous for blood-brain barrier (BBB) penetration—a key factor in CNS drug development. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural integrity.

The compound’s mechanism of action is hypothesized to involve allosteric modulation of specific receptors, making it a subject of interest for academic labs and pharmaceutical companies. Searches for "benzothiophene derivatives" and "piperidine-based therapeutics" often highlight its relevance in drug design. Additionally, its potential applications in pain management and mood disorders resonate with current healthcare trends.

In conclusion, CAS 2411240-02-1 represents a compelling case study in modern chemical biology. Its interdisciplinary significance—spanning organic synthesis, pharmacology, and neuroscience—underscores its value in both basic research and translational medicine. Future studies may further elucidate its therapeutic potential, solidifying its place in the next generation of bioactive compounds.